Cas no 38709-03-4 (Iditol,1,4:3,6-dianhydro-, mononitrate (9CI))

• Product Name: Iditol,1,4:3,6-dianhydro-, mononitrate (9CI)
• CAS No: 38709-03-4
• MF: C₆H₉NO₆
• MW: 191.138762235641
• CID: 310869
• PubChem ID: 182267
• Update Time: 2025-04-19

Iditol,1,4:3,6-dianhydro-, mononitrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Iditol,1,4:3,6-dianhydro-, mononitrate (9CI)
• 1,4:3,6-dianhydro-2-O-nitro-D-mannitol
• 35993-37-4
• Iditol, 1,4:3,6-dianhydro-, mononitrate
• L-Iimn
• Isoidide mononitrate
• [(3R,3aR,6R,6aS)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate
• SCHEMBL637820
• L-Isoidide-2-mononitrate
• CHEMBL4076736
• DTXSID101270029
• ((1R,2R,5R,6R)-6-Hydroxy-4,8-dioxabicyclo(3.3.0)oct-2-yl) nitrate
• D-Mannitol, 1,4:3,6-dianhydro-, 2-nitrate
• Isomannide mononitrate
• 16908-90-0
• 38709-03-4
• YWXYYJSYQOXTPL-KVTDHHQDSA-N
• (3R,3aS,6R,6aR)-6-hydroxyhexahydrofuro[3,2-b]furan-3-yl nitrate

• Inchi： 1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4-,5-,6-/m1/s1
• InChI Key： YWXYYJSYQOXTPL-KVTDHHQDSA-N
• SMILES： O1C[C@H]([C@@H]2[C@H]1[C@@H](CO2)O)O[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.043
• Monoisotopic Mass: 191.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.56
• Boiling Point: 364.5°Cat760mmHg
• Flash Point: 174.2°C
• Refractive Index: 1.542

Iditol,1,4:3,6-dianhydro-, mononitrate (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).